Cas no 17302-46-4 (5-Nitrosalicylic Acid Methyl Ester)

• Product Name: 5-Nitrosalicylic Acid Methyl Ester
• CAS No: 17302-46-4
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD00024695
• CID: 205667
• PubChem ID: 87041
• Update Time: 2025-06-08

5-Nitrosalicylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-nitrobenzoate
• 5-Nitrosalicylic Aci
• 5-Nitrosalicylic Acid Methyl Ester
• Benzoic acid,2-hydroxy-5-nitro-, methyl ester
• Methyl 5-nitrosalicylate
• methyl-2-hydroxy-5-nitrobenzoate
• Einecs 241-330-7
• 5-nitrosalicylate
• RARECHEM AL BF 0192
• 5-Nitrosalicyclic Acid Methyl Ester
• 2-Hydroxy-5-nitrobenzoic acid methyl ester
• methyl-5-nitrosalicylate
• UUBFELFUKFJSRD-UHFFFAOYSA-N
• benzoic acid, 2-hydroxy-5-nitro-, methyl ester
• methyl 5-nitro-salicylate
• Oprea1_013461
• Methyl 5-nitro-2-hydroxybenzoate
• methyl-2-hydroxy-5-nitro-be
• methyl-2-hydroxy-5-nitro-benzoate
• AKOS002254529
• H11277
• UNII-1BZI3G8JIL
• AC-25152
• MFCD00024695
• AM86693
• NS00025668
• DTXSID30169497
• SY056854
• EN300-6729451
• SCHEMBL391334
• 1BZI3G8JIL
• AS-10806
• 17302-46-4
• FT-0637526
• CS-W013211
• ALBB-025746
• 2-Hydroxy-5-nitrobenzoic Acid Methyl Ester; Methyl 2-Hydroxy-5-nitrobenzoate; Methyl 5-Nitro-2-hydroxybenzoate; Methyl 5-Nitrosalicylate
• STL577361
• DB-043920

• MDL： MFCD00024695
• Inchi： 1S/C8H7NO5/c1-14-8(11)6-4-5(9(12)13)2-3-7(6)10/h2-4,10H,1H3
• InChI Key： UUBFELFUKFJSRD-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.03200
• Monoisotopic Mass: 197.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.432
• Melting Point: 114-117°C
• Boiling Point: 328.7℃ at 760 mmHg
• Flash Point: 152.6 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 92.35000
• LogP: 1.61020
• Solubility: Uncertain

5-Nitrosalicylic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Additional information on 5-Nitrosalicylic Acid Methyl Ester

5-Nitrosalicylic Acid Methyl Ester: A Comprehensive Overview

5-Nitrosalicylic Acid Methyl Ester, also known by its CAS number 17302-46-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This methyl ester derivative of 5-nitrosalicylic acid has been extensively studied for its potential applications in drug development and as a precursor in various chemical syntheses. Recent advancements in synthetic methodologies and its pharmacological evaluations have further highlighted its importance in contemporary research.

The structure of 5-Nitrosalicylic Acid Methyl Ester comprises a salicylic acid backbone with a nitro group at the 5-position and a methyl ester group. This configuration imparts unique chemical properties, making it a versatile compound for both academic and industrial applications. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those with potential therapeutic benefits.

Recent studies have focused on the pharmacological properties of this compound, revealing its potential as an anti-inflammatory agent. The methyl ester group enhances its bioavailability, making it a promising candidate for drug delivery systems. Additionally, the nitro group at the 5-position contributes to its antioxidant activity, which has been validated through in vitro assays.

In terms of synthesis, 5-Nitrosalicylic Acid Methyl Ester can be prepared via several routes, including direct esterification of 5-nitrosalicylic acid with methanol under acidic conditions. Optimization of reaction conditions has led to higher yields and purities, which are critical for its use in downstream applications. The compound's stability under various storage conditions has also been investigated, ensuring its reliability as a reagent in laboratory settings.

The environmental impact of 5-Nitrosalicylic Acid Methyl Ester is another area of growing interest. Researchers have assessed its biodegradability and toxicity to aquatic organisms, providing insights into its safe handling and disposal. These studies are essential for adhering to global chemical management regulations and promoting sustainable practices.

In conclusion, 5-Nitrosalicylic Acid Methyl Ester stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural features, coupled with recent research findings, underscore its potential as a valuable tool in drug discovery and chemical synthesis. Continued exploration into its properties will undoubtedly pave the way for innovative uses in the foreseeable future.